Cas no 1273568-65-2 (tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate)

• Product Name: tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate
• CAS No: 1273568-65-2
• MF: C₁₂H₂₂N₂O₂
• MW: 226.315283298492
• MDL: MFCD17016485
• CID: 1034923
• PubChem ID: 1519439
• Update Time: 2025-04-20

tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3aR,7aR)-tert-Butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-5(6H)-carboxylate
• tert-butyl (3aR,7aR)-1,2,3,3a,4,6,7,7a-octahydropyrrolo[3,4-c]pyridine-5-carboxylate
• tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate
• AS-79836
• TERT-BUTYL (3AR,7AR)-OCTAHYDROPYRROLO[3,4-C]PYRIDINE-5-CARBOXYLATE
• 1273568-65-2
• 5H-Pyrrolo[3,4-c]pyridine-5-carboxylic acid, octahydro-, 1,1-dimethylethyl ester, (3aR,7aR)-rel-
• (3aR,7aR)-5-Boc-octahydropyrrolo[3,4-c]pyridine
• trans-tert-Butylhexahydro-1H-pyrrolo[3,4-c]pyridine-5(6H)-carboxylate
• trans-tert-Butyl hexahydro-1H-pyrrolo[3,4-c]pyridine-5(6H)-carboxylate
• 1932830-73-3
• tert-Butyl (3aR,7aR)-octahydro-5H-pyrrolo[3,4-c]pyridine-5-carboxylate
• DTXSID90364042

• MDL： MFCD17016485
• Inchi： 1S/C12H22N2O2/c1-12(2,3)16-11(15)14-5-4-9-6-13-7-10(9)8-14/h9-10,13H,4-8H2,1-3H3/t9-,10+/m0/s1
• InChI Key： LRTPRHCNWAEZBN-VHSXEESVSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@H]2CNC[C@@H]2C1)=O

Computed Properties

• Exact Mass: 226.168127949g/mol
• Monoisotopic Mass: 226.168127949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 41.6Ų

tert-butyl trans-octahydro-1H-pyrrolo[3,4-c]pyridine-5-carboxylate Security Information

• Storage Condition：Sealed in dry,2-8°C